Cas no 70604-23-8 (L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]-)

• Product Name: L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]-
• CAS No: 70604-23-8
• MF: C₁₇H₂₇N₃O₆
• MW: 369.412784814835
• CID: 546964
• PubChem ID: 49864348
• Update Time: 2025-04-19

L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]-
• (2S)-1-[(2S)-1-[2-[(2-methylpropan-2-yl)oxycarbonylamino]acetyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
• CHEMBL1221571
• DTXSID10678810
• N-(tert-Butoxycarbonyl)glycyl-L-prolyl-L-proline
• SCHEMBL7264251
• 70604-23-8

• Inchi： 1S/C17H27N3O6/c1-17(2,3)26-16(25)18-10-13(21)19-8-4-6-11(19)14(22)20-9-5-7-12(20)15(23)24/h11-12H,4-10H2,1-3H3,(H,18,25)(H,23,24)/t11-,12-/m0/s1
• InChI Key： ZLPYTYIPAPDDLR-RYUDHWBXSA-N
• SMILES： O=C([C@@H]1CCCN1C(CNC(=O)OC(C)(C)C)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 369.19011
• Monoisotopic Mass: 369.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.25